Cas no 1351502-90-3 (4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride)

• Product Name: 4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
• CAS No: 1351502-90-3
• MF: C₁₁H₂₀ClN₃O
• MW: 245.749001502991
• CID: 5169045
• Update Time: 2025-06-08

4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
• 5-tert-Butyl-3-(piperidin-4-yl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C11H19N3O.ClH/c1-11(2,3)10-13-9(14-15-10)8-4-6-12-7-5-8;/h8,12H,4-7H2,1-3H3;1H
• InChI Key： AWQBBHDAPGPKTJ-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2CCNCC2)N=1)(C)(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride

Introduction to 4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (CAS No. 1351502-90-3)

4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride, identified by its CAS number 1351502-90-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates a piperidine moiety with a 5-tert-butyl-1,2,4-oxadiazole substituent, which synergistically contributes to its unique pharmacological profile.

The piperidine ring is a common pharmacophore in drug discovery, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. In contrast, the 5-tert-butyl-1,2,4-oxadiazole component introduces rigidity to the molecular structure, potentially influencing both the pharmacokinetic properties and the interaction with biological receptors. This combination has been strategically explored in the development of novel compounds targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(5-tert-butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride in addressing unmet medical needs. Studies have demonstrated its potential in modulating enzyme activity and receptor binding, making it a promising candidate for further investigation. The tert-butyl group in the oxadiazole ring not only enhances lipophilicity but also contributes to steric hindrance, which can be critical in optimizing drug efficacy and minimizing off-target effects.

In the context of contemporary research, this compound has been investigated for its role in inhibiting specific kinases and other enzymes implicated in inflammatory and neoplastic processes. The hydrochloride salt form of the compound improves its pharmacological properties by enhancing solubility and stability, facilitating formulation development for clinical trials. Preliminary studies suggest that derivatives of this molecule may exhibit significant therapeutic potential in oncology and immunomodulation.

The synthesis of 4-(5-tert-butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-tert-butyl group into the oxadiazole core is particularly challenging but crucial for achieving the desired pharmacological effects. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, to streamline the process and improve scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The three-dimensional structure of 4-(5-tert-butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride has been analyzed using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how the piperidine and oxadiazole moieties interact with proteins and nucleic acids, offering a rational basis for structure-based drug design.

The pharmacokinetic profile of this compound has also been extensively evaluated through in vitro and in vivo studies. The presence of the hydrochloride salt enhances its bioavailability and prolongs its half-life in biological systems. Additionally, the tert-butyl group contributes to reduced metabolic clearance by inhibiting cytochrome P450 enzymes responsible for drug degradation. These findings are critical for optimizing dosing regimens and minimizing potential side effects.

In conclusion,4-(5-tert-butyl-1,2,4 oxadiazol -3 - yl) piperidine hydrochloride (CAS No 1351502 90 3) represents a promising lead compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new mechanisms of action and optimize synthetic routes,this compound is poised to play a pivotal role in addressing complex medical challenges.